Cas no 1006333-06-7 (1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole structure
1006333-06-7 structure
Product Name:1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
CAS No:1006333-06-7
MF:C13H11ClFN3S
MW:295.762943506241
MDL:MFCD04968749
CID:3058495
PubChem ID:19576659
Update Time:2025-04-21

1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-6-fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
    • 1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
    • 1006333-06-7
    • EN300-229246
    • 1-[(2-chloro-6-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
    • 1-[(2-chloro-6-fluoro-phenyl)methyl]-4-isothiocyanato-3,5-dimethyl-pyrazole
    • STK349449
    • BBL039863
    • 1-[(2-chloro-6-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
    • AKOS000307476
    • MDL: MFCD04968749
    • Inchi: 1S/C13H11ClFN3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-11(14)4-3-5-12(10)15/h3-5H,6H2,1-2H3
    • InChI Key: POFGQCHADGJBIS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN1C(C)=C(C(C)=N1)N=C=S)F

Computed Properties

  • Exact Mass: 295.0346244Da
  • Monoisotopic Mass: 295.0346244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 62.3Ų

1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Pricemore >>

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